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Compound of Interest

Compound Name:
3,5-Difluoro-4-

methoxyphenylacetic acid

Cat. No.: B1318717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data for 3,5-
Difluoro-4-methoxyphenylacetic acid (CAS No. 886498-74-4), compiled from available

Safety Data Sheets (SDS). The information is intended to assist researchers, scientists, and

drug development professionals in the safe handling, storage, and disposal of this compound.

Hazard Identification and Classification
3,5-Difluoro-4-methoxyphenylacetic acid is classified as a hazardous chemical. The primary

hazards associated with this compound are skin irritation, serious eye irritation, and respiratory

system irritation.[1]

GHS Classification:

Classification Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

Target Organs: Respiratory system[1]
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Signal Word: Warning[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.

May cause respiratory irritation.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 3,5-Difluoro-4-
methoxyphenylacetic acid.

Property Value

Physical State Solid Crystalline

Appearance White

Molecular Formula C9 H8 F2 O3

Molecular Weight 202.16

Melting Point/Range 85 - 86 °C / 185 - 186.8 °F

Boiling Point/Range No information available

Flash Point No information available

Solubility No information available

Data sourced from Fisher Scientific SDS.[1]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1]
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Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Use only outdoors or in a well-ventilated area.[1]

Do not get in eyes, on skin, or on clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust formation.[1]

Storage:

Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Keep containers tightly closed in a dry, cool place.[1]

Emergency and First-Aid Procedures
The following diagram outlines the recommended first-aid measures in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

First-Aid Response Immediate Actions

Medical Attention

Exposure

InhalationIf Inhaled

Skin_Contact

If on Skin

Eye_ContactIf in Eyes

Ingestion
If Swallowed

Remove_to_Fresh_Air

Wash_with_Soap_Water

Rinse_with_WaterFor several minutes

Clean_Mouth

Rest

Seek_Medical_Attention

If unwell

If irritation occurs

Remove_Contact_Lenses

If irritation persists

Continue rinsing

Drink_Water If symptoms occur

Click to download full resolution via product page

Caption: First-aid procedures for 3,5-Difluoro-4-methoxyphenylacetic acid exposure.

Detailed First-Aid Measures:

General Advice: If symptoms persist, call a physician.[1]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1318717?utm_src=pdf-body-img
https://www.benchchem.com/product/b1318717?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26461&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Information not available.

Specific Hazards Arising from the Chemical: Keep product and empty container away from

heat and sources of ignition.[1]

Protective Equipment and Precautions for Firefighters: As in any fire, wear self-contained

breathing apparatus pressure-demand, MSHA/NIOSH (approved or equivalent) and full

protective gear.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation. Avoid dust formation.

Environmental Precautions: Should not be released into the environment.

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Keep in suitable, closed containers for disposal.[1]

Toxicological Information
Acute Toxicity: No quantitative data on the toxicity of this product are available.

Carcinogenicity: There are no known carcinogenic chemicals in this product.

Most important symptoms and effects: None reasonably foreseeable.[1]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Dispose

of contents/container to an approved waste disposal plant.[1] Leave chemicals in their original

containers and do not mix with other waste. Handle uncleaned containers like the product itself.

Experimental Protocols
Detailed experimental protocols for the toxicological and physical/chemical properties cited in

the Safety Data Sheet are not provided within the source document. The hazard classifications

are based on standardized criteria (e.g., OSHA Hazard Communication Standard 29 CFR
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1910.1200) which rely on data from established testing methods. For specific experimental

methodologies, it is recommended to consult relevant toxicological and chemical testing

guidelines from regulatory bodies such as the OECD, EPA, or equivalent organizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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